Cas no 873810-46-9 (5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol)

• Product Name: 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol
• CAS No: 873810-46-9
• MF: C₉H₈ClN₃S₂
• MW: 257.762917518616
• CID: 5730112
• PubChem ID: 7131482
• Update Time: 2025-06-09

5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol Chemical and Physical Properties

Names and Identifiers

• Z119974130
• 5-[(3-chloro-4-methylphenyl)amino]-1,3,4-thiadiazole-2-thiol
• EN300-15245
• 5-(3-chloro-4-methylanilino)-3H-1,3,4-thiadiazole-2-thione
• AB00745829-01
• AKOS009041266
• 873810-46-9
• 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol

• Inchi： 1S/C9H8ClN3S2/c1-5-2-3-6(4-7(5)10)11-8-12-13-9(14)15-8/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： HCXHURYLLKFBLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC1=NNC(=S)S1

Computed Properties

• Exact Mass: 256.9848173g/mol
• Monoisotopic Mass: 256.9848173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.8Ų

Additional information on 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol

Introduction to 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol (CAS No. 873810-46-9)

5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the CAS number 873810-46-9, belongs to the thiadiazole class of scaffolds, which are well-documented for their broad spectrum of biological activities. The presence of both amino and thiol functional groups, coupled with a chloro and methyl-substituted aromatic ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol can be described as a fused system consisting of a thiadiazole ring connected to an aromatic ring substituted at the 3-position with a chlorine atom and at the 4-position with a methyl group. The amino group at the 5-position and the thiol group at the 2-position provide additional sites for interaction with biological targets. This structural motif is particularly interesting because it combines elements that are known to enhance binding affinity and selectivity in drug molecules.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy against various diseases, including cancer, infectious diseases, and inflammatory conditions. The thiol group in particular has been highlighted for its ability to form disulfide bonds, which can modulate protein function and signaling pathways. Additionally, the amino group can participate in hydrogen bonding interactions, further enhancing the potential for binding to biological targets.

One of the most compelling aspects of 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol is its potential as a lead compound for the development of novel therapeutic agents. The chloro and methyl substituents on the aromatic ring are known to influence electronic properties and metabolic stability, making them critical for optimizing pharmacokinetic profiles. Furthermore, the thiadiazole core itself has been extensively studied for its antimicrobial and anti-inflammatory properties.

Recent studies have demonstrated that thiadiazole derivatives can inhibit key enzymes involved in disease pathways. For instance, certain thiadiazoles have shown promise in inhibiting kinases that are overexpressed in cancer cells. The structural features of 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol suggest that it may exhibit similar inhibitory effects. Specifically, the amino group could interact with the ATP-binding site of kinases, while the thiol group could form disulfide bonds with cysteine residues in target proteins.

The synthesis of 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and methyl substituents onto the aromatic ring typically involves halogenation and alkylation reactions, respectively. The construction of the thiadiazole core is often achieved through cyclocondensation reactions between appropriate precursors.

Once synthesized, 5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with specific protein targets. The results from these assays will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion,5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol (CAS No. 873810-46-9) represents a structurally complex and biologically relevant molecule that warrants further investigation. Its unique combination of functional groups and substitution patterns makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics against various diseases. As research in medicinal chemistry continues to evolve,5-(3-Chloro-4-Methylphenyl)Amino-1,3,4-Thiadiazole-2-Thiol may play a significant role in shaping future treatment strategies.